Cas no 25203-63-8 (Cytidine, 2'-deoxy-,hydrochloride (6CI,8CI,9CI))

• Product Name: Cytidine, 2'-deoxy-,hydrochloride (6CI,8CI,9CI)
• CAS No: 25203-63-8
• MF: C₉H₁₄ClN₃O₄
• MW: 263.678161144257
• CID: 272011
• PubChem ID: 107488
• Update Time: 2025-04-19

Cytidine, 2'-deoxy-,hydrochloride (6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine, 2'-deoxy-,hydrochloride (6CI,8CI,9CI)
• EINECS 223-639-9
• 25203-63-8
• EINECS 246-732-6
• 3992-42-5
• Deoxycytidine hydrochloride
• AKOS015843820
• Q27293693
• 2'-Deoxycytidine (hydrochloride)
• UNII-X8FX60E66D
• MLS001332443
• J-700039
• dC.HCl
• 2'-Deoxycytidine HCl
• Cytosine deoxyriboside hydrochloride
• 2-Deoxycytidine Hydrochloride
• Cytidine, 2'-deoxy-, hydrochloride (1:1)
• NSC-83251
• MFCD00012840
• SCHEMBL552284
• AS-63599
• 2'-deoxycytidine monohydrochloride
• DTXSID2074956
• LTKCXZGFJFAPLY-OERIEOFYSA-N
• 2'-Deoxycytidinehydrochloride
• 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrochloride
• 2'-Deoxycytidine monohydrochloride;Deoxycytidine hydrochloride;NSC 83251
• NSC 83251
• AKOS015961323
• X8FX60E66D
• Cytidine, 2'-deoxy-, hydrochloride (1:)
• CHEMBL1356971
• HY-17564
• D0048
• 1-(2-Deoxy-beta-D-ribofuranosyl)cytosine hydrochloride, Cytosine deoxyriboside hydrochloride
• MLS001306453
• 1-(2-Deoxy-beta-D-ribofuranosyl)cytosine hydrochloride
• A824806
• 2'-Deoxycytidine hydrochloride, analytical standard, >=99%
• 4-amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one hydrochloride
• 2'-Deoxycytidine hydrochloride
• Cytidine, 2'-deoxy-, monohydrochloride
• 1-(2-DEOXY-.BETA.-D-RIBOFURANOSYL)CYTOSINE HYDROCHLORIDE
• 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one hydrochloride
• 2'-Deoycytidine hydrochloride
• PD012290
• 2'-Deoxycytidine hydrochloride, suitable for cell culture, BioReagent
• SMR000718803
• MLS001332444

• Inchi： 1S/C9H13N3O4.ClH/c10-7-1-2-12(9(15)11-7)8-3-5(14)6(4-13)16-8;/h1-2,5-6,8,13-14H,3-4H2,(H2,10,11,15);1H/t5-,6+,8+;/m0./s1
• InChI Key： LTKCXZGFJFAPLY-OERIEOFYSA-N
• SMILES： Cl.O1[C@H](C[C@@H]([C@H]1CO)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 263.067
• Monoisotopic Mass: 263.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų